Cas no 2229451-62-9 (1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine)

• Product Name: 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine
• CAS No: 2229451-62-9
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6367761
• PubChem ID: 165685299
• Update Time: 2025-08-04

1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine
• EN300-1753983
• 2229451-62-9

• Inchi： 1S/C12H18N2/c13-12(6-3-7-12)11-8-9-4-1-2-5-10(9)14-11/h8,14H,1-7,13H2
• InChI Key： GMYMXKFICKEAPH-UHFFFAOYSA-N
• SMILES： N1C2CCCCC=2C=C1C1(CCC1)N

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine

Exploring the Potential of 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine (CAS 2229451-62-9): A Versatile Compound in Modern Research

The compound 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine (CAS 2229451-62-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This molecule, characterized by its tetrahydroindole and cyclobutylamine moieties, presents a fascinating case study for researchers exploring novel bioactive compounds. Its molecular architecture combines the rigidity of a cyclobutane ring with the electronic richness of an indole system, creating a scaffold that may interact with biological targets in distinctive ways.

In the context of current scientific trends, researchers are particularly interested in how 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine might contribute to the development of new therapeutic agents. The global pharmaceutical industry is actively seeking compounds with improved selectivity and reduced side effects, making this molecule's potential binding characteristics particularly relevant. Its CAS number 2229451-62-9 serves as a crucial identifier in chemical databases, allowing researchers worldwide to access and share information about its properties and applications.

The synthesis of 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine involves sophisticated organic chemistry techniques that highlight modern advancements in molecular construction. Chemists are particularly intrigued by the challenges posed by the formation of its cyclobutan-1-amine component, which requires precise control of reaction conditions to achieve optimal yields. Recent publications have described innovative approaches to constructing similar frameworks, suggesting growing interest in this class of compounds among synthetic chemists.

From a pharmacological perspective, the tetrahydroindole portion of this molecule bears structural resemblance to several biologically active compounds found in nature. This similarity has led to speculation about potential biological activities, though rigorous testing would be required to validate any therapeutic potential. Researchers are particularly curious about how the compound's three-dimensional structure might influence its interactions with biological macromolecules, a topic of intense interest in modern drug discovery programs.

The physicochemical properties of CAS 2229451-62-9 make it an interesting subject for computational chemistry studies. Molecular modeling experts are examining how its unique combination of ring systems affects its electronic distribution and conformational flexibility. These computational approaches, combined with experimental data, could provide valuable insights for designing derivatives with optimized properties for specific applications.

In material science applications, the rigid yet slightly strained structure of 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine offers intriguing possibilities. Researchers are investigating whether such compounds could serve as building blocks for advanced materials with tailored electronic or optical properties. The molecule's potential to participate in various types of molecular interactions makes it a candidate for inclusion in supramolecular architectures.

Analytical chemists have developed specialized methods for characterizing CAS 2229451-62-9, employing techniques such as high-resolution mass spectrometry and advanced NMR spectroscopy. These analytical protocols are crucial for ensuring compound purity and for studying its behavior under different conditions. The establishment of robust characterization methods facilitates further research into this compound's potential applications.

As research into 1-(4,5,6,7-tetrahydro-1H-indol-2-yl)cyclobutan-1-amine continues, scientists are paying close attention to structure-activity relationships that might emerge from studying this compound and its analogs. The pharmaceutical industry's growing emphasis on fragment-based drug design makes this molecule particularly interesting, as its core structure could serve as a valuable starting point for medicinal chemistry programs.

The compound's stability profile and solubility characteristics are also subjects of ongoing investigation. These physicochemical parameters are critical for determining potential applications and formulation strategies. Researchers are particularly interested in how modifications to the tetrahydroindole or cyclobutylamine components might influence these important properties while maintaining the core structural features.

Looking to the future, CAS 2229451-62-9 represents an excellent example of how innovative chemical structures can open new avenues for scientific exploration. Its study contributes to our broader understanding of how specific molecular features influence chemical behavior and biological interactions. As research techniques continue to advance, we can anticipate more detailed insights into this compound's unique characteristics and potential utilities.